Cas no 100618-66-4 (2-pyridinecarboxylic acid, heptyl ester)
100618-66-4 structure
Product Name:2-pyridinecarboxylic acid, heptyl ester
CAS No:100618-66-4
MF:C13H19NO2
MW:221.29546380043
CID:1127031
PubChem ID:101326079
Update Time:2025-04-20
2-pyridinecarboxylic acid, heptyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-pyridinecarboxylic acid, heptyl ester
- Heptyl pyridine-2-carboxylate
- LogP
- Heptyl pyridine-2-carboxylate; LogP
- 100618-66-4
- DTXSID901030045
- Heptyl 2-pyridinecarboxylate
-
- Inchi: 1S/C13H19NO2/c1-2-3-4-5-8-11-16-13(15)12-9-6-7-10-14-12/h6-7,9-10H,2-5,8,11H2,1H3
- InChI Key: TTYLHMSALCBTCD-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CN=1)=O)CCCCCCC
Computed Properties
- Exact Mass: 221.14167
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
2-pyridinecarboxylic acid, heptyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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